Cas no 2229263-95-8 (1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229263-95-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6030003
• PubChem ID: 165639833
• Update Time: 2025-06-14

1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde
• 2229263-95-8
• EN300-1780697

• Inchi： 1S/C10H11NO2/c1-13-8-2-5-11-9(6-8)10(7-12)3-4-10/h2,5-7H,3-4H2,1H3
• InChI Key： RGLJZZKCGSZGCT-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=C(C=CN=2)OC)CC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(4-Methoxypyridin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2229263-95-8)

1-(4-Methoxypyridin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2229263-95-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a 4-methoxypyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its aldehyde functional group offers reactivity for further derivatization, which is crucial in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "synthesis of pyridine derivatives" or "cyclopropane aldehyde applications," reflecting the compound's relevance in modern organic chemistry. Its CAS No. 2229263-95-8 is often cited in patents and academic papers, highlighting its industrial and academic value.

The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Its methoxy group enhances solubility in organic solvents, a property frequently explored in queries like "solubility of methoxy-substituted pyridines." Additionally, the cyclopropane ring contributes to conformational rigidity, a feature sought after in "bioactive scaffold design" and "fragment-based drug discovery."

Environmental and regulatory trends have also influenced interest in 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde. Searches for "green chemistry alternatives for aldehydes" or "sustainable synthesis of heterocycles" align with efforts to optimize its production using catalytic methods. The compound's low toxicity profile, as indicated by preliminary studies, positions it favorably for "safer chemical intermediates" discussions.

From a technical perspective, the compound's NMR spectra and HPLC purity data are frequently requested by analytical chemists. Its molecular weight (191.22 g/mol) and logP value are critical parameters for researchers investigating "ADME properties of small molecules." These metrics are essential for predicting bioavailability, a hot topic in "computational chemistry" and "drug-likeness prediction."

In summary, 1-(4-methoxypyridin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2229263-95-8) represents a convergence of synthetic utility and biomedical potential. Its structural motifs address contemporary challenges in "medicinal chemistry optimization" and "materials science innovation," ensuring its continued prominence in scientific literature and industrial applications.